Cas no 438221-39-7 (2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid)

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid structure
438221-39-7 structure
Product Name:2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
CAS No:438221-39-7
MF:C19H22N4O2
MW:338.403584003448
MDL:MFCD03074349
CID:3058679
PubChem ID:5059471
Update Time:2025-07-31

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(5-Phenyl-2H-tetrazol-2-yl)adamantan-1-yl)acetic acid
    • 2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid
    • BBL039591
    • DB-016944
    • 2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
    • 2-[3-(5-phenyltetrazol-2-yl)-1-adamantyl]acetic Acid
    • STK348958
    • [3-(5-PHENYL-1,2,3,4-TETRAZOL-2-YL)ADAMANTAN-1-YL]ACETIC ACID
    • 2-[3-(5-PHENYL-2H-1,2,3,4-TETRAAZOL-2-YL)-1-ADAMANTYL]ACETIC ACID
    • EN300-228220
    • AKOS000308074
    • CS-0269869
    • AK-968/41170083
    • [3-(5-Phenyl-tetrazol-2-yl)-adamantan-1-yl]-acetic acid
    • Oprea1_806733
    • [3-(5-phenyl-2H-tetrazol-2-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
    • [3-(5-phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
    • 438221-39-7
    • MFCD03074349
    • MDL: MFCD03074349
    • Inchi: 1S/C19H22N4O2/c24-16(25)11-18-7-13-6-14(8-18)10-19(9-13,12-18)23-21-17(20-22-23)15-4-2-1-3-5-15/h1-5,13-14H,6-12H2,(H,24,25)
    • InChI Key: YCPNBGBGMZIDEC-UHFFFAOYSA-N
    • SMILES: OC(CC12CC3CC(CC(C3)(C1)N1N=NC(C3C=CC=CC=3)=N1)C2)=O

Computed Properties

  • Exact Mass: 338.17427596Da
  • Monoisotopic Mass: 338.17427596Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 534
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 80.9Ų

2-3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-ylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498248-100 mg
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
438221-39-7
100MG
€231.60 2022-03-23
abcr
AB498248-250 mg
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
438221-39-7
250MG
€275.80 2022-03-23
abcr
AB498248-500 mg
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
438221-39-7
500MG
€409.30 2022-03-23
abcr
AB498248-1 g
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
438221-39-7
1g
€486.60 2022-03-23
abcr
AB498248-5 g
[3-(5-Phenyl-2H-tetraazol-2-yl)-1-adamantyl]acetic acid
438221-39-7
5g
€1,185.30 2022-03-23
Enamine
EN300-228220-0.05g
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
438221-39-7 95%
0.05g
$88.0 2024-06-20
Enamine
EN300-228220-0.1g
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
438221-39-7 95%
0.1g
$132.0 2024-06-20
Enamine
EN300-228220-0.25g
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
438221-39-7 95%
0.25g
$188.0 2024-06-20
Enamine
EN300-228220-0.5g
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
438221-39-7 95%
0.5g
$353.0 2024-06-20
Enamine
EN300-228220-1.0g
2-[3-(5-phenyl-2H-1,2,3,4-tetrazol-2-yl)adamantan-1-yl]acetic acid
438221-39-7 95%
1.0g
$470.0 2024-06-20
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd